N-[2-(1H-imidazol-1-yl)ethyl]-4-{[1-(2-phenylethyl)-4-piperidinyl]oxy}benzamide

• IUPAC Name: N-(2-imidazol-1-ylethyl)-4-[1-(2-phenylethyl)piperidin-4-yl]oxybenzamide
• InChI: InChI=1S/C25H30N4O2/c30-25(27-14-19-29-18-13-26-20-29)22-6-8-23(9-7-22)31-24-11-16-28(17-12-24)15-10-21-4-2-1-3-5-21/h1-9,13,18,20,24H,10-12,14-17,19H2,(H,27,30)
• InChI Key: RLMJOCGCAPVTCE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=CC=C(C=C2)C(=O)NCCN3C=CN=C3)CCC4=CC=CC=C4
• Molecular Formula: C25H30N4O2
• Molecular Weight: 418.5 g/mol

Description

N-[2-(1H-imidazol-1-yl)ethyl]-4-{[1-(2-phenylethyl)-4-piperidinyl]oxy}benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is known for its ability to modulate certain biological processes, making it a valuable tool for researchers in a variety of fields.

Mechanism of Action

The mechanism of action of N-[2-(1H-imidazol-1-yl)ethyl]-4-{[1-(2-phenylethyl)-4-piperidinyl]oxy}benzamide involves its ability to modulate specific biological processes. This compound has been shown to interact with certain ion channels, receptors, and enzymes, leading to changes in cellular signaling and function.
Biochemical and physiological effects:
The biochemical and physiological effects of N-[2-(1H-imidazol-1-yl)ethyl]-4-{[1-(2-phenylethyl)-4-piperidinyl]oxy}benzamide vary depending on the specific application and experimental conditions. In cardiovascular research, this compound has been shown to improve heart function and reduce arrhythmias. In cancer research, it has been investigated for its potential to inhibit cell growth and induce apoptosis. In neurological research, it has been studied for its ability to improve cognitive function and reduce symptoms of certain neurological disorders.

Advantages and Limitations for Lab Experiments

The advantages of using N-[2-(1H-imidazol-1-yl)ethyl]-4-{[1-(2-phenylethyl)-4-piperidinyl]oxy}benzamide in lab experiments include its ability to modulate specific biological processes, its well-characterized mechanism of action, and its potential for use in a variety of research applications. However, limitations include the need for careful experimental design and control, as well as potential off-target effects.

Future Directions

For research on N-[2-(1H-imidazol-1-yl)ethyl]-4-{[1-(2-phenylethyl)-4-piperidinyl]oxy}benzamide include further investigation of its potential applications in cardiovascular disease, cancer, and neurological disorders. Additionally, research may focus on developing more specific and potent analogs of this compound, as well as exploring its potential for use in combination with other drugs or therapies.

Synthesis Methods

The synthesis of N-[2-(1H-imidazol-1-yl)ethyl]-4-{[1-(2-phenylethyl)-4-piperidinyl]oxy}benzamide involves several steps, including the reaction of 2-(1H-imidazol-1-yl)ethanamine with 4-fluoro-3-nitrobenzoic acid, followed by reduction and subsequent coupling with 1-(2-bromoethyl)-4-(2-phenylethyl)piperidine. The final product is obtained through purification and isolation steps.

Scientific Research Applications

N-[2-(1H-imidazol-1-yl)ethyl]-4-{[1-(2-phenylethyl)-4-piperidinyl]oxy}benzamide has been used in a variety of scientific research applications, including the study of cardiovascular disease, cancer, and neurological disorders. In cardiovascular research, this compound has been shown to modulate the function of certain ion channels, leading to improved heart function. In cancer research, it has been investigated for its potential to inhibit the growth of cancer cells. In neurological research, it has been studied for its ability to modulate neurotransmitter release and improve cognitive function.